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Compound of Interest

Compound Name: 4-Chlorothioanisole

Cat. No.: B085629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-Chlorothioanisole. The information is presented to support research,

development, and quality control activities involving this compound. All quantitative data is

summarized in a clear, tabular format, and detailed experimental protocols for key property

determination are provided.

Physicochemical Data Summary
The key physicochemical properties of 4-Chlorothioanisole (CAS No: 123-09-1) are

summarized in the table below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₇H₇ClS [1]

Molecular Weight 158.65 g/mol [1]

Appearance

White crystalline powder or

clear colorless to light yellow

liquid after melting

[1][2]

Melting Point 18-19 °C [1]

Boiling Point 168-170 °C [1][2]

Density 1.22 g/mL at 25 °C [1][2]

Refractive Index (n20/D) 1.598 [1][2]

Flash Point 229 °F (109.4 °C) [1][2]

Vapor Pressure 0.001 mmHg at 25°C [1]

Solubility
Insoluble in water; soluble in

organic solvents like acetone.
[3]

LogP (XLogP3) 3.73 [1]

PSA (Polar Surface Area) 25.30 Å² [1]

General Workflow for Chemical Characterization
The following diagram illustrates a general workflow for the synthesis, purification, and

physicochemical characterization of a chemical compound such as 4-Chlorothioanisole.
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General Workflow for Chemical Characterization
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General workflow for chemical characterization.

Experimental Protocols
While specific experimental documentation for the determination of 4-Chlorothioanisole's

properties is not publicly detailed, the following are standard, widely accepted protocols for

measuring the key physicochemical parameters of organic compounds.
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The melting point is a crucial indicator of a compound's purity.[4]

Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at

one end), thermometer, and a sample of 4-Chlorothioanisole.

Procedure:

A small amount of finely powdered 4-Chlorothioanisole is packed into the sealed end of

a capillary tube to a height of 1-2 mm.[5]

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

the thermometer bulb.

The sample is heated at a steady and slow rate, approximately 1-2 °C per minute, as it

approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid mass turns into a clear liquid is recorded as the

end of the melting range.

For pure compounds, this range is typically narrow (0.5-1.0 °C). A broad melting range

often indicates the presence of impurities.[4]

This method is suitable for determining the boiling point of small quantities of a liquid.[6][7]

Apparatus: Small test tube (fusion tube), capillary tube (sealed at one end), thermometer,

heating bath (e.g., aluminum block or oil bath), and a sample of liquid 4-Chlorothioanisole.

[6][7]

Procedure:

A few milliliters of liquid 4-Chlorothioanisole are placed into the small test tube.

A capillary tube, with its open end down, is placed inside the test tube containing the

liquid.
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The test tube is attached to a thermometer and heated gently in the heating bath.[8]

As the temperature rises, a continuous stream of bubbles will emerge from the open end

of the capillary tube.[9]

The heating is then discontinued, and the bath is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid just begins to enter the

capillary tube is recorded as the boiling point.[9] This is the temperature at which the vapor

pressure of the liquid equals the external atmospheric pressure.[9]

The density of a liquid can be accurately determined using a pycnometer or a specific gravity

bottle.[10][11]

Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), analytical balance, and a temperature-controlled water bath.

Procedure:

The empty, clean, and dry pycnometer is accurately weighed.

The pycnometer is filled with distilled water of a known temperature and weighed again to

determine the mass of the water. This allows for the precise calculation of the

pycnometer's volume at that temperature.

The pycnometer is then emptied, dried, and filled with liquid 4-Chlorothioanisole at the

same temperature.

The pycnometer filled with the sample is weighed.

The density of 4-Chlorothioanisole is calculated by dividing the mass of the sample by

the volume of the pycnometer.

The refractive index is a fundamental physical property of a substance and is a useful tool for

identification and quality control.[12]

Apparatus: Abbe refractometer, a monochromatic light source (typically a sodium lamp, 589

nm), and a sample of liquid 4-Chlorothioanisole.
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Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index, such

as distilled water.[12]

A few drops of liquid 4-Chlorothioanisole are placed on the prism of the refractometer.

The prisms are closed and the light source is positioned to illuminate the sample.

While looking through the eyepiece, the control knob is adjusted until the boundary line

between the light and dark fields is sharp and centered on the crosshairs.[12]

The refractive index is read directly from the instrument's scale. The temperature should

be recorded as the refractive index is temperature-dependent.

Signaling Pathways and Biological Activity
A review of the available scientific literature did not yield any specific information regarding the

involvement of 4-Chlorothioanisole in biological signaling pathways. Its primary applications

appear to be as a chemical intermediate in organic synthesis.

Safety and Handling
4-Chlorothioanisole is classified as harmful if swallowed and may cause skin and eye

irritation.[1] Appropriate personal protective equipment, including gloves and safety glasses,

should be worn when handling this chemical. Work should be conducted in a well-ventilated

area or a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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